N-[2-(dibutylsulfamoyl)ethyl]-4-methoxybenzamide

• IUPAC Name: N-[2-(dibutylsulfamoyl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H30N2O4S/c1-4-6-13-20(14-7-5-2)25(22,23)15-12-19-18(21)16-8-10-17(24-3)11-9-16/h8-11H,4-7,12-15H2,1-3H3,(H,19,21)
• InChI Key: CVMTUPYRDVOGRU-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)S(=O)(=O)CCNC(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C18H30N2O4S
• Molecular Weight: 370.5 g/mol

Description

“N-[2-(dibutylsulfamoyl)ethyl]-4-methoxybenzamide” is a chemical compound with the molecular formula C18H30N2O4S. Its average mass is 370.507 Da and its monoisotopic mass is 370.192627 Da.

Scientific Research Applications

Chemical Properties and Molecular Interaction Studies on compounds with similar structures, such as benzamides and their derivatives, focus on understanding their chemical properties and interactions at the molecular level. For example, research on benzamide derivatives reveals their interaction with biological receptors and their potential applications as ligands in medicinal chemistry. The study of the molar refractivity and polarizability of benzamide derivatives in various solutions highlights their chemical behavior and interaction potentials (R. Sawale et al., 2016).

Pharmacological Applications The exploration of benzamide derivatives extends into pharmacological applications, including their use in diagnostic imaging and as potential therapeutics. For instance, sigma receptor scintigraphy using iodobenzamide derivatives has shown promise in visualizing primary breast tumors, leveraging the preferential binding of these compounds to sigma receptors overexpressed on cancer cells (V. Caveliers et al., 2002). This research underscores the potential of benzamide derivatives in diagnostic and therapeutic applications in oncology.

Drug Metabolism and Synthesis Further research into benzamide derivatives includes studies on their metabolism and synthetic pathways. Investigations into the transformation and excretion of drugs like metoclopramide, a structurally related compound, in biological systems provide valuable insights into drug metabolism and the design of compounds with improved pharmacokinetic profiles (T. Arita et al., 1970).

Molecular Design and Synthesis The molecular design and synthesis of benzamide derivatives, including the manipulation of their chemical structures to enhance pharmacological properties, represent a significant area of research. Studies focusing on the synthesis and evaluation of benzamide derivatives for their prokinetic and antiemetic activities exemplify the approach to designing more effective and selective therapeutic agents (J. Sakaguchi et al., 1992).